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Compound of Interest

Compound Name: Koavone

Cat. No.: B1176428 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Koavone® is a synthetic aroma chemical prized in the fragrance industry for its complex

woody, floral, and amber scent profile with violet nuances.[1][2][3] Chemically, it is identified as

3,5,6,6-Tetramethyl-4-methyleneheptan-2-one (main isomer) and exists as a mixture of

isomers.[1][2] While primarily used in perfumery, its potential applications in other research and

development sectors necessitate standardized protocols for its handling, dissolution, and

storage to ensure experimental reproducibility and integrity. This document provides a detailed

protocol for the effective dissolution and storage of Koavone for laboratory applications.

Physicochemical Properties of Koavone
A summary of the key physicochemical properties of Koavone is presented in Table 1. These

properties are essential for understanding its behavior in different solvent systems and for

establishing appropriate storage conditions.

Table 1: Physicochemical Properties of Koavone

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1176428?utm_src=pdf-interest
https://www.benchchem.com/product/b1176428?utm_src=pdf-body
https://www.iff.com/scent/ingredients-compendium/koavone/
https://shop.perfumersapprentice.com/p-6138-koavone-iff.aspx
https://www.specialchem.com/cosmetics/product/iff-koavone
https://www.iff.com/scent/ingredients-compendium/koavone/
https://shop.perfumersapprentice.com/p-6138-koavone-iff.aspx
https://www.benchchem.com/product/b1176428?utm_src=pdf-body
https://www.benchchem.com/product/b1176428?utm_src=pdf-body
https://www.benchchem.com/product/b1176428?utm_src=pdf-body
https://www.benchchem.com/product/b1176428?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1176428?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Chemical Name

3,5,6,6-Tetramethyl-4-

methyleneheptan-2-one (main

isomer)

[2]

CAS Number
81786-73-4 (and other

isomers)
[1][2][4]

Molecular Formula C₁₂H₂₂O [1][2]

Molecular Weight 182.3 g/mol [1][2][5]

Appearance Colorless to pale yellow liquid [2][4]

Odor Woody, floral, amber, violet [1][2][3]

Boiling Point 200 °C [4]

Melting Point -25 °C [4]

Flash Point 86 °C (187 °F) [6]

Vapor Pressure 0.111524 mm Hg @ 23 °C [1]

log P 4.4 [1][4]

Stability

Stable under normal

conditions; has a fairly long

shelf life.

[4][7]

Recommended Solvents for Dissolution
Koavone is a non-polar organic compound, and its high log P value suggests good solubility in

non-polar organic solvents.[1][4] For experimental purposes, selecting an appropriate solvent is

critical. Table 2 provides a list of recommended solvents for dissolving Koavone, along with

their suitability for common experimental assays.

Table 2: Solvent Recommendations for Koavone Dissolution
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Solvent
Suitability for
Stock Solutions

Suitability for Cell-
Based Assays

Notes

Ethanol (95-100%) Excellent
Good (with

appropriate dilution)

A common solvent for

dissolving

hydrophobic

compounds for

biological assays.

Ensure final

concentration in

media is low to avoid

cytotoxicity.

Dimethyl Sulfoxide

(DMSO)
Excellent

Good (with

appropriate dilution)

A widely used solvent

for preparing stock

solutions for in vitro

studies. Final

concentrations should

typically be kept below

0.5% to minimize

solvent effects.

Methanol Good Moderate

Can be used for stock

solutions, but its

higher volatility and

potential for

cytotoxicity require

careful handling.

Acetone Good Not Recommended

Suitable for preparing

analytical standards

but generally not used

for biological assays

due to its high

volatility and

cytotoxicity.
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Isopropanol Good Moderate

Can be an alternative

to ethanol for stock

solutions.

Experimental Protocols
Protocol for Preparation of a Koavone Stock Solution
This protocol describes the preparation of a 10 mg/mL stock solution of Koavone in 95%

ethanol.

Materials:

Koavone

95% Ethanol (analytical grade)

Calibrated analytical balance

Volumetric flask (e.g., 10 mL)

Glass pipette or syringe

Vortex mixer

Procedure:

Tare a clean, dry glass vial on the analytical balance.

Carefully add 100 mg of Koavone to the vial using a pipette or syringe. Record the exact

weight.

Add approximately 8 mL of 95% ethanol to the vial.

Cap the vial and vortex at room temperature until the Koavone is completely dissolved.

Quantitatively transfer the solution to a 10 mL volumetric flask.
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Rinse the vial with a small amount of 95% ethanol and add the rinsing to the volumetric flask.

Bring the final volume to 10 mL with 95% ethanol.

Cap the flask and invert several times to ensure a homogenous solution.

Transfer the stock solution to a labeled, amber glass vial for storage.

Protocol for Long-Term Storage of Koavone and its
Solutions
Proper storage is crucial to maintain the stability and integrity of Koavone.

For Neat Koavone:

Store in a cool, dry, and dark place.[4]

Keep the container tightly sealed to prevent oxidation and evaporation.

Recommended storage temperature is between 5-25°C.[6]

For Koavone Stock Solutions:

Store stock solutions in amber glass vials at -20°C for long-term storage (months to years).

For short-term storage (weeks), solutions can be kept at 4°C.

Before use, allow the solution to warm to room temperature and vortex briefly to ensure

homogeneity.

Diagrams
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Figure 1: Workflow for Koavone Dissolution and Storage
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Caption: Workflow for Koavone Dissolution and Storage.
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Figure 2: Decision Tree for Koavone Handling
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Caption: Decision Tree for Handling Koavone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocol for Koavone Dissolution
and Storage]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1176428#protocol-for-dissolving-and-storing-
koavone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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